Cas no 2310123-41-0 (N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide)

• Product Name: N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide
• CAS No: 2310123-41-0
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6024754
• PubChem ID: 121155285
• Update Time: 2025-06-18

N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide
• F6473-4854
• 2310123-41-0
• AKOS032696531
• N-(4-tert-butylphenyl)-3-(2,4-dioxo-1,3-thiazolidin-3-yl)azetidine-1-carboxamide

• Inchi： 1S/C17H21N3O3S/c1-17(2,3)11-4-6-12(7-5-11)18-15(22)19-8-13(9-19)20-14(21)10-24-16(20)23/h4-7,13H,8-10H2,1-3H3,(H,18,22)
• InChI Key： DNPHXGBQMBODBJ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CN(C(NC2C=CC(=CC=2)C(C)(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95Ų

Additional information on N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide

Introduction to N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide (CAS No. 2310123-41-0)

N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2310123-41-0, represents a unique molecular structure that combines a variety of functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular framework of this compound features a N-(4-(tert-butyl)phenyl) moiety, which contributes to its lipophilicity and potential for membrane interaction. This particular feature is particularly intriguing for researchers exploring the development of novel therapeutic agents that require efficient cell membrane penetration. Additionally, the presence of a 2,4-dioxothiazolidin-3-yl group introduces a heterocyclic core that is known to exhibit various biological activities. Heterocyclic compounds have long been recognized for their role in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in complex ways.

The azetidine-1-carboxamide component of the molecule adds another layer of complexity, providing a site for further functionalization and modification. This structural feature is particularly valuable in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding issues such as immunogenicity and degradation. The carboxamide group also serves as a potential site for hydrogen bonding interactions, which can be crucial for the binding affinity and specificity of drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique combination of functional groups in N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide makes it an attractive scaffold for designing such inhibitors. For instance, the tert-butyl group can enhance metabolic stability, while the dioxothiazolidinone ring can serve as a scaffold for modulating enzyme activity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. Researchers have been exploring its interactions with various biological targets, including kinases and proteases, which are often overexpressed or dysregulated in disease states. The ability to selectively inhibit these targets without affecting other enzymes is crucial for improving therapeutic efficacy and minimizing side effects. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases, making them promising candidates for further investigation.

The synthesis of N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide presents unique challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations have been instrumental in achieving the desired molecular architecture. These methods not only allow for the efficient construction of the core scaffold but also enable the introduction of various functional groups at specific positions within the molecule.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how a molecule behaves within the body—such as its absorption, distribution, metabolism, excretion (ADME)—is critical for determining its potential as a drug candidate. Computational modeling and experimental techniques are being used to predict and evaluate these properties early in the drug discovery process. This approach helps to identify promising candidates more quickly and reduces the time and cost associated with developing new drugs.

In conclusion, N-(4-(tert-butyl)phenyl)-3-(2,4-dioxothiazolidin-3-yl)azetidine-1-carboxamide (CAS No. 2310123-41-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the development of next-generation drugs.